Cas no 1858907-16-0 (3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid)

• Product Name: 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid
• CAS No: 1858907-16-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5897285
• PubChem ID: 165665184
• Update Time: 2025-11-01

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1858907-16-0
• EN300-1852733
• 3-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid
• 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid

• Inchi： 1S/C12H18O3/c1-12(2)7-3-4-8(9(12)5-7)10(13)6-11(14)15/h4,7,9-10,13H,3,5-6H2,1-2H3,(H,14,15)
• InChI Key： GWMUWOPPZOSJQV-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid

Comprehensive Overview of 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid (CAS No. 1858907-16-0)

3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid (CAS No. 1858907-16-0) is a bicyclic monoterpenoid derivative with a unique structural framework, combining a bicyclo[3.1.1]heptene core and a hydroxypropanoic acid moiety. This compound has garnered attention in pharmaceutical and fragrance research due to its potential bioactivity and structural resemblance to naturally occurring terpenes. Its CAS number 1858907-16-0 serves as a critical identifier for researchers and regulatory databases.

The compound’s bicyclic scaffold is reminiscent of pinene derivatives, which are widely studied for their anti-inflammatory and antimicrobial properties. Recent trends in green chemistry and sustainable synthesis have spurred interest in such terpenoid-based molecules, as they align with the demand for eco-friendly alternatives in drug development. Researchers are particularly intrigued by the hydroxypropanoic acid side chain, which may enhance solubility and bioavailability—a key focus in modern drug formulation.

In the context of fragrance chemistry, 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid could serve as a precursor for novel scent molecules. Its bicyclo[3.1.1]heptene backbone contributes to woody, pine-like olfactory notes, making it relevant for perfumery applications. With consumers increasingly favoring natural-inspired fragrances, this compound’s structural features position it as a candidate for sustainable aroma design.

From a synthetic perspective, the compound’s chiral center at the hydroxy-bearing carbon opens avenues for stereoselective synthesis—a hot topic in organic chemistry. Techniques such as asymmetric catalysis or biocatalysis could be employed to access enantiopure forms, which are often critical for pharmaceutical efficacy. The CAS registry (1858907-16-0) ensures traceability for patents and publications, addressing the growing need for transparency in chemical research.

Ongoing studies explore its potential in cosmeceuticals, where its terpenoid structure may offer antioxidant benefits. The intersection of natural product chemistry and skincare science has fueled demand for structurally diverse actives, and this compound’s hybrid architecture fits this niche. Additionally, its low toxicity profile (as suggested by preliminary data) aligns with the shift toward safer cosmetic ingredients.

In summary, 3-{6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl}-3-hydroxypropanoic acid (CAS No. 1858907-16-0) represents a versatile scaffold with applications spanning pharmaceuticals, fragrances, and cosmeceuticals. Its structural uniqueness and alignment with sustainability trends make it a compelling subject for further investigation, particularly in the era of bio-based innovation.